Cas no 2503209-13-8 (2-ethynyloxan-4-amine hydrochloride, Mixture of diastereomers)

• Product Name: 2-ethynyloxan-4-amine hydrochloride, Mixture of diastereomers
• CAS No: 2503209-13-8
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• MDL: MFCD32859434
• CID: 5671914
• PubChem ID: 155821786
• Update Time: 2025-05-21

2-ethynyloxan-4-amine hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2-ethynyloxan-4-amine hydrochloride
• 2-Ethynyloxan-4-amine;hydrochloride
• 2503209-13-8
• EN300-27150262
• 2-ethynyloxan-4-amine hydrochloride, Mixture of diastereomers

• MDL： MFCD32859434
• Inchi： 1S/C7H11NO.ClH/c1-2-7-5-6(8)3-4-9-7;/h1,6-7H,3-5,8H2;1H
• InChI Key： RVHRLJSQURIMHM-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(CC1C#C)N

Computed Properties

• Exact Mass: 161.0607417g/mol
• Monoisotopic Mass: 161.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-ethynyloxan-4-amine hydrochloride, Mixture of diastereomers

2-ethynyloxan-4-amine hydrochloride, Mixture of diastereomers (CAS No. 2503209-13-8)

2-ethynyloxan-4-amine hydrochloride, Mixture of diastereomers (CAS No. 2503209-13-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, has garnered considerable attention in recent years due to its potential applications in the development of novel therapeutic agents.

The chemical structure of 2-ethynyloxan-4-amine hydrochloride consists of a cyclic amine moiety attached to an ethynyl group, forming a mixture of diastereomers. The presence of the ethynyl group imparts unique reactivity and functional versatility to the molecule, making it an attractive candidate for various synthetic transformations and derivatizations. The hydrochloride salt form enhances its solubility and stability, which are crucial factors for its use in both laboratory and industrial settings.

Recent studies have highlighted the potential of 2-ethynyloxan-4-amine hydrochloride in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity against certain types of cancer cells. The researchers found that the ethynyl group plays a critical role in enhancing the compound's ability to interact with specific cellular targets, thereby improving its therapeutic efficacy.

In another study, scientists explored the use of 2-ethynyloxan-4-amine hydrochloride as a building block for the synthesis of complex molecules with potential neuroprotective properties. The mixture of diastereomers was found to be particularly useful in this context due to its ability to undergo selective reactions under mild conditions. This property makes it an ideal starting material for the synthesis of compounds with diverse biological activities.

The pharmacological properties of 2-ethynyloxan-4-amine hydrochloride have also been investigated in preclinical studies. Animal models have shown that this compound exhibits low toxicity and good bioavailability, which are essential characteristics for a drug candidate. Additionally, the compound's ability to cross the blood-brain barrier has been demonstrated, making it a promising candidate for the treatment of central nervous system disorders.

The synthetic accessibility of 2-ethynyloxan-4-amine hydrochloride is another factor contributing to its popularity in research laboratories. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 4-amino-tetrahydrofuran with an appropriate ethynylating agent followed by conversion to the hydrochloride salt. This synthetic strategy allows for easy modification and functionalization, enabling researchers to explore a wide range of derivatives with tailored properties.

In conclusion, 2-ethynyloxan-4-amine hydrochloride, Mixture of diastereomers (CAS No. 2503209-13-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable pharmacological properties and synthetic accessibility, positions it as a valuable tool for the development of new therapeutic agents. Ongoing research continues to uncover new possibilities and applications for this intriguing molecule, further solidifying its importance in the field.